(2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol

• IUPAC Name: (2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]butan-1-ol
• InChI: InChI=1S/C12H18N4O/c1-4-10(7-17)14-12-5-8(2)13-11-6-9(3)15-16(11)12/h5-6,10,14,17H,4,7H2,1-3H3/t10-/m0/s1
• InChI Key: HGHZWPGRCAGPKU-JTQLQIEISA-N
• Canonical SMILES: CCC(CO)NC1=CC(=NC2=CC(=NN21)C)C
• Isomeric SMILES: CC[C@@H](CO)NC1=CC(=NC2=CC(=NN21)C)C
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

Description

(2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

((2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol acts as a positive allosteric modulator of GABA-A receptors. It enhances the binding of GABA to the receptor, which results in an increase in the opening of the chloride ion channel. This leads to hyperpolarization of the neuron, reducing its excitability and resulting in anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
(this compound)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol has been found to have several biochemical and physiological effects. It can reduce anxiety, induce sedation, and improve sleep quality. Additionally, the compound has anticonvulsant properties and can reduce seizures in animal models. However, it may also have adverse effects on cognitive function and motor coordination.

Advantages and Limitations for Lab Experiments

One advantage of using ((2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol in lab experiments is its specificity for GABA-A receptors. This allows researchers to study the effects of modulating these receptors without affecting other neurotransmitter systems. However, the compound may have limited solubility in aqueous solutions, which can make it challenging to administer in certain experiments.

Future Directions

There are several future directions for research on ((2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol. One area of interest is its potential as a treatment for anxiety disorders and epilepsy. Researchers may also investigate the compound's effects on other neurotransmitter systems and its potential for drug development. Additionally, studies may explore the compound's effects on cognitive function and motor coordination and its potential for abuse liability.

Synthesis Methods

The synthesis of ((2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol involves the reaction of 2,5-dimethylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid with (this compound)-2-amino-1-butanol in the presence of a coupling reagent. The process yields a white crystalline powder with a melting point of 182-184°C.

Scientific Research Applications

((2S)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol has shown potential applications in scientific research, particularly in the field of neuroscience. Studies have shown that the compound can modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety, sedation, and sleep. Additionally, (this compound)-2-[(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]-1-butanol has been found to have anticonvulsant properties and can reduce seizures in animal models.